Diagnosing ERG3-mediated resistance demands accurate episterol measurement, not ergosterol. Episterol from SMolecule solves this as a high-purity standard and biosynthetic intermediate.
Episterol (CAS 474-68-0) is a critical Δ7-sterol intermediate in the late-stage ergosterol biosynthesis pathway, formed via the isomerization of fecosterol and serving as the direct substrate for the C-5 sterol desaturase (ERG3) [1]. In commercial and research procurement, episterol is primarily sourced as a high-purity analytical standard for advanced LC-MS and GC-MS sterol profiling, and as a specialized precursor for synthetic biology applications. Unlike bulk structural sterols, its value lies in its role as a definitive biomarker for fungal metabolic disruptions—specifically those conferring resistance to major antifungal classes—and as a branch-point metabolite for engineering yeast platforms to produce high-value plant phytosterols [1].
Substituting episterol with downstream products like ergosterol or upstream isomers like fecosterol fundamentally compromises analytical and biosynthetic workflows. In antifungal resistance assays, ergosterol cannot serve as a substitute because the diagnostic hallmark of ERG3-mediated polyene and azole resistance is the near-total depletion of ergosterol and the concomitant accumulation of episterol [2]. Furthermore, in chromatographic analysis, episterol possesses a distinct 24(28)-exomethylene group and Δ7 double bond that yield unique mass fragmentation patterns (e.g., specific dehydration and ring-cleavage ions) distinct from zymosterol or fecosterol, making generic sterol standards useless for precise quantification [2]. For metabolic engineering, episterol is the specific required substrate for reconstituted plant enzymes (such as DWF7 orthologs) to synthesize campesterol; using ergosterol would represent a metabolic dead-end that fails to integrate with the engineered downstream pathways [1].
Accurate quantification of sterol intermediates requires unambiguous chromatographic separation. In GC-MS analysis of trimethylsilyl (TMS) derivatives, the episterol standard elutes at a distinct retention time compared to wild-type sterols and produces a highly specific full-scan EI mass spectrum (e.g., M+ ion at m/z 470.5) [1]. When compared to the downstream product ergosterol or the upstream precursor fecosterol, episterol demonstrates baseline resolution, preventing peak overlap in complex biological extracts [1].
| Evidence Dimension | GC-MS Retention and Mass Identification |
| Target Compound Data | Episterol TMS derivative (M+ at m/z 470.5, specific late-eluting peak) |
| Comparator Or Baseline | Ergosterol (M+ at m/z 468.5, distinct earlier retention time) |
| Quantified Difference | Complete baseline resolution and distinct molecular ion mass (+2 Da difference) |
| Conditions | GC-MS full-scan EI (70 eV) of sterol TMS derivatives |
Procurement of pure episterol is strictly required to calibrate mass spectrometers for identifying specific enzymatic blockades in sterol biosynthesis.
Loss-of-function mutations in the ERG3 gene confer cross-resistance to azoles and polyenes (like Amphotericin B) by halting the conversion of episterol to ergosterol. Quantitative sterol profiling reveals that in erg3Δ mutant strains, episterol and related C-5(6)-saturated sterols accumulate massively, representing >80% of the total sterol fraction, whereas they constitute less than 10% in wild-type strains [1]. Conversely, ergosterol is depleted from >80% to near-zero levels [1].
| Evidence Dimension | Intracellular sterol accumulation profile |
| Target Compound Data | Episterol (>80% of total sterols in erg3Δ mutants) |
| Comparator Or Baseline | Ergosterol (<5% of total sterols in erg3Δ mutants) |
| Quantified Difference | >15-fold increase in episterol concentration relative to wild-type baselines |
| Conditions | LC-MS/GC-MS quantification of lipid extracts from wild-type vs. erg3Δ fungal mutants |
Buyers must use episterol standards to validate and quantify the specific mechanism of drug resistance in clinical and agricultural fungal isolates.
In synthetic biology efforts to produce plant brassinosteroids and phytosterols in Saccharomyces cerevisiae, the native fungal pathway must be diverted. Reconstituted pathways utilize episterol as the critical branching intermediate. When engineered yeast strains express plant-derived enzymes alongside standard pathway modifications, episterol is efficiently converted into campesterol, achieving yields of approximately 2 mg/L [1]. Native ergosterol cannot serve this function, as it possesses a C-5,6 double bond and C-22,23 double bond that plant enzymes do not accept as substrates for these specific downstream conversions [1].
| Evidence Dimension | Downstream phytosterol (campesterol) production yield |
| Target Compound Data | Episterol (acts as successful substrate yielding ~2 mg/L campesterol) |
| Comparator Or Baseline | Ergosterol (metabolic dead-end, 0 mg/L conversion to campesterol) |
| Quantified Difference | Absolute requirement of episterol for >0% flux into the reconstituted plant sterol pathway |
| Conditions | Engineered S. cerevisiae expressing plant sterol biosynthetic genes analyzed via LC-MS |
Episterol is the mandatory precursor and reference standard for industrial bioengineers optimizing yeast platforms for plant steroid production.
Episterol is utilized as a primary analytical standard in LC-MS/GC-MS workflows to diagnose ERG3-mediated resistance mechanisms. Because ERG3 mutations cause a massive accumulation of episterol and a depletion of ergosterol, quantifying this shift allows researchers to confirm resistance to polyenes (e.g., Amphotericin B) and azoles in pathogenic fungi such as Candida and Leishmania species [1].
In industrial biotechnology, episterol serves as a critical reference standard and pathway intermediate for engineered yeast platforms. By diverting metabolic flux at the episterol node, bioengineers can reconstitute plant-specific biosynthetic pathways to produce valuable compounds like campesterol and brassinosteroids, which are otherwise difficult to synthesize organically [2].
Episterol is incorporated into large unilamellar vesicles (LUVs) and synthetic lipid bilayers to study the biophysical impact of altered sterol compositions. Comparing episterol-rich membranes to wild-type ergosterol membranes allows researchers to quantify changes in membrane fluidity, permeability, and protein sorting that occur during antifungal treatment or environmental stress [1].